Cas no 312944-92-6 ((5E)-5-(2-fluorophenyl)methylidene-3-(morpholin-4-yl)methyl-1,3-thiazolidine-2,4-dione)
(5E)-5-(2-fluorophenyl)methylidene-3-(morpholin-4-yl)methyl-1,3-thiazolidine-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- (E)-5-(2-fluorobenzylidene)-3-(morpholinomethyl)thiazolidine-2,4-dione
- 2,4-Thiazolidinedione, 5-[(2-fluorophenyl)methylene]-3-(4-morpholinylmethyl)-
- AKOS000544026
- F0346-2365
- (5E)-5-[(2-fluorophenyl)methylidene]-3-(morpholin-4-ylmethyl)-1,3-thiazolidine-2,4-dione
- 312944-92-6
- (5E)-5-(2-fluorophenyl)methylidene-3-(morpholin-4-yl)methyl-1,3-thiazolidine-2,4-dione
-
- Inchi: 1S/C15H15FN2O3S/c16-12-4-2-1-3-11(12)9-13-14(19)18(15(20)22-13)10-17-5-7-21-8-6-17/h1-4,9H,5-8,10H2
- InChI Key: YHIBTCHWQYBBNF-UHFFFAOYSA-N
- SMILES: S1C(=CC2=CC=CC=C2F)C(=O)N(CN2CCOCC2)C1=O
Computed Properties
- Exact Mass: 322.07874168g/mol
- Monoisotopic Mass: 322.07874168g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 479
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 75.2Ų
Experimental Properties
- Density: 1.423±0.06 g/cm3(Predicted)
- Boiling Point: 455.8±55.0 °C(Predicted)
- pka: 4.62±0.10(Predicted)
(5E)-5-(2-fluorophenyl)methylidene-3-(morpholin-4-yl)methyl-1,3-thiazolidine-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0346-2365-2μmol |
(5E)-5-[(2-fluorophenyl)methylidene]-3-[(morpholin-4-yl)methyl]-1,3-thiazolidine-2,4-dione |
312944-92-6 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0346-2365-5μmol |
(5E)-5-[(2-fluorophenyl)methylidene]-3-[(morpholin-4-yl)methyl]-1,3-thiazolidine-2,4-dione |
312944-92-6 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0346-2365-10μmol |
(5E)-5-[(2-fluorophenyl)methylidene]-3-[(morpholin-4-yl)methyl]-1,3-thiazolidine-2,4-dione |
312944-92-6 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0346-2365-20μmol |
(5E)-5-[(2-fluorophenyl)methylidene]-3-[(morpholin-4-yl)methyl]-1,3-thiazolidine-2,4-dione |
312944-92-6 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0346-2365-1mg |
(5E)-5-[(2-fluorophenyl)methylidene]-3-[(morpholin-4-yl)methyl]-1,3-thiazolidine-2,4-dione |
312944-92-6 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0346-2365-2mg |
(5E)-5-[(2-fluorophenyl)methylidene]-3-[(morpholin-4-yl)methyl]-1,3-thiazolidine-2,4-dione |
312944-92-6 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0346-2365-3mg |
(5E)-5-[(2-fluorophenyl)methylidene]-3-[(morpholin-4-yl)methyl]-1,3-thiazolidine-2,4-dione |
312944-92-6 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0346-2365-4mg |
(5E)-5-[(2-fluorophenyl)methylidene]-3-[(morpholin-4-yl)methyl]-1,3-thiazolidine-2,4-dione |
312944-92-6 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0346-2365-5mg |
(5E)-5-[(2-fluorophenyl)methylidene]-3-[(morpholin-4-yl)methyl]-1,3-thiazolidine-2,4-dione |
312944-92-6 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0346-2365-10mg |
(5E)-5-[(2-fluorophenyl)methylidene]-3-[(morpholin-4-yl)methyl]-1,3-thiazolidine-2,4-dione |
312944-92-6 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
(5E)-5-(2-fluorophenyl)methylidene-3-(morpholin-4-yl)methyl-1,3-thiazolidine-2,4-dione Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on (5E)-5-(2-fluorophenyl)methylidene-3-(morpholin-4-yl)methyl-1,3-thiazolidine-2,4-dione
Research Brief on (5E)-5-(2-fluorophenyl)methylidene-3-(morpholin-4-yl)methyl-1,3-thiazolidine-2,4-dione (CAS: 312944-92-6)
The compound (5E)-5-(2-fluorophenyl)methylidene-3-(morpholin-4-yl)methyl-1,3-thiazolidine-2,4-dione (CAS: 312944-92-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This thiazolidinedione derivative is being investigated for its potential therapeutic applications, particularly in the context of metabolic disorders and inflammatory diseases. Recent studies have focused on its molecular mechanisms, pharmacokinetic properties, and efficacy in preclinical models.
One of the key areas of research has been the compound's interaction with peroxisome proliferator-activated receptors (PPARs), a family of nuclear receptors that play a critical role in glucose and lipid metabolism. Preliminary findings suggest that (5E)-5-(2-fluorophenyl)methylidene-3-(morpholin-4-yl)methyl-1,3-thiazolidine-2,4-dione exhibits selective agonism towards PPAR-γ, which could make it a promising candidate for the treatment of type 2 diabetes and related metabolic syndromes. The fluorophenyl and morpholinyl substituents are believed to enhance its binding affinity and metabolic stability.
In addition to its metabolic effects, recent studies have explored the anti-inflammatory properties of this compound. Researchers have reported that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting potential applications in chronic inflammatory conditions. The mechanism appears to involve the modulation of NF-κB signaling pathways, although further studies are needed to fully elucidate this interaction.
From a pharmacokinetic perspective, (5E)-5-(2-fluorophenyl)methylidene-3-(morpholin-4-yl)methyl-1,3-thiazolidine-2,4-dione has shown favorable bioavailability and tissue distribution in rodent models. Its half-life and clearance rates are within the desirable range for oral administration, making it a viable candidate for further development. However, challenges remain in optimizing its solubility and minimizing potential off-target effects.
Recent synthetic approaches have also been refined to improve the yield and purity of this compound. Novel catalytic methods and green chemistry techniques have been employed to streamline its production, addressing some of the scalability issues encountered in earlier studies. These advancements are critical for enabling large-scale preclinical and clinical evaluations.
In conclusion, (5E)-5-(2-fluorophenyl)methylidene-3-(morpholin-4-yl)methyl-1,3-thiazolidine-2,4-dione represents a promising lead compound with dual metabolic and anti-inflammatory activities. While significant progress has been made in understanding its mechanisms and optimizing its synthesis, further research is warranted to validate its therapeutic potential and safety profile in human trials. The ongoing studies underscore the importance of this molecule in the evolving landscape of chemical biology and drug discovery.
312944-92-6 ((5E)-5-(2-fluorophenyl)methylidene-3-(morpholin-4-yl)methyl-1,3-thiazolidine-2,4-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)